Cas no 54828-56-7 (2-(6-methoxynaphthalen-2-yl)acetaldehyde)

• Product Name: 2-(6-methoxynaphthalen-2-yl)acetaldehyde
• CAS No: 54828-56-7
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 4031972
• PubChem ID: 14291229
• Update Time: 2025-10-28

2-(6-methoxynaphthalen-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Naphthaleneacetaldehyde, 6-methoxy-
• 2-(6-Methoxynaphthalen-2-yl)acetaldehyde
• DTXSID601292953
• AKOS014198481
• AB57653
• 54828-56-7
• 6-Methoxy-2-naphthaleneacetaldehyde
• EN300-1829222
• (6-METHOXY-2-NAPHTHYL)ACETALDEHYDE
• CS-0350317
• SCHEMBL3720728
• 2-(6-methoxynaphthalen-2-yl)acetaldehyde

• Inchi： 1S/C13H12O2/c1-15-13-5-4-11-8-10(6-7-14)2-3-12(11)9-13/h2-5,7-9H,6H2,1H3
• InChI Key： DOUAJKGKXXNGOB-UHFFFAOYSA-N
• SMILES： C1=C2C(C=C(OC)C=C2)=CC=C1CC=O

Computed Properties

• Exact Mass: 200.083729621Da
• Monoisotopic Mass: 200.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-(6-methoxynaphthalen-2-yl)acetaldehyde

Comprehensive Guide to 2-(6-Methoxynaphthalen-2-yl)acetaldehyde (CAS No. 54828-56-7): Properties, Applications, and Market Insights

2-(6-Methoxynaphthalen-2-yl)acetaldehyde (CAS No. 54828-56-7) is a specialized organic compound with a unique structure that combines a naphthalene core with an aldehyde functional group. This compound, often referred to as 6-methoxy-2-naphthaldehyde in industrial contexts, has garnered significant attention in pharmaceutical and material science research due to its versatile reactivity. The presence of both the methoxy and aldehyde groups makes it a valuable intermediate in synthesizing complex molecules, particularly in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and fluorescent dyes.

One of the most frequently asked questions about 2-(6-methoxynaphthalen-2-yl)acetaldehyde is its role in naproxen synthesis. Researchers and manufacturers often search for high-purity 54828-56-7 suppliers or 2-(6-methoxynaphthalen-2-yl)acetaldehyde price trends, reflecting its commercial importance. The compound's molecular formula, C₁₃H₁₂O₂, and molecular weight of 200.23 g/mol, contribute to its stability under standard conditions, making it suitable for various synthetic pathways. Recent studies have also explored its potential in organic electronics, where its conjugated system enhances charge transport properties.

The physical properties of 54828-56-7 include a pale-yellow crystalline appearance with a melting point range of 85–88°C. Its solubility profile—soluble in organic solvents like ethanol, acetone, and dichloromethane but insoluble in water—makes it ideal for reactions requiring anhydrous conditions. Analytical techniques such as HPLC analysis of 2-(6-methoxynaphthalen-2-yl)acetaldehyde and GC-MS characterization are commonly employed to ensure purity, especially for pharmaceutical-grade batches. Environmental and safety data indicate that it should be handled with standard laboratory precautions, though it is not classified as hazardous under current regulations.

In the pharmaceutical sector, 2-(6-methoxynaphthalen-2-yl)acetaldehyde serves as a precursor to naproxen derivatives, a class of NSAIDs widely used for pain relief. The global demand for CAS 54828-56-7 has risen in tandem with the growing need for cost-effective API (Active Pharmaceutical Ingredient) production. Additionally, its application in photoactive materials has sparked interest among researchers developing OLEDs (organic light-emitting diodes) and solar cells, where its electron-donating methoxy group improves device efficiency.

Market trends reveal that the price of 2-(6-methoxynaphthalen-2-yl)acetaldehyde fluctuates based on raw material availability and regional production capacity. Suppliers in Asia, particularly China and India, dominate the export market, offering competitive pricing for bulk orders. Quality certifications like GMP compliance for 54828-56-7 are critical for buyers in regulated industries. Recent patents highlight innovative uses of this compound in biodegradable polymers and antiviral drug intermediates, aligning with the global push for sustainable and therapeutic advancements.

For laboratories and industries seeking custom synthesis of 2-(6-methoxynaphthalen-2-yl)acetaldehyde, several manufacturers provide tailored solutions, including isotopic labeling (¹³C or ²H) for research purposes. Storage recommendations typically advise keeping the compound in a cool, dry place away from oxidizing agents to prevent degradation. As the scientific community continues to explore its potential, 54828-56-7 remains a compound of enduring relevance in both academic and industrial settings.